Cas no 119580-84-6 (4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile
• CAS No: 119580-84-6
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 133102
• PubChem ID: 14173862
• Update Time: 2025-04-19

4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-1-methyl-1H-Pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,4-ethenyl-1-methyl-
• 1H-Pyrrole-2-carbonitrile,4-ethenyl-1-methyl-(9CI)
• 2-cyano-1-methyl-4-vinylpyrrole
• 2-Quinazolinecarbonitrile,1,4-dihydro-1-methyl-4-oxo
• 119580-84-6
• 4-Ethenyl-1-methylpyrrole-2-carbonitrile

• Inchi： 1S/C8H8N2/c1-3-7-4-8(5-9)10(2)6-7/h3-4,6H,1H2,2H3
• InChI Key： UDUWBLWJQNAVTH-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=CC(C=C)=C1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72000
• LogP: 1.53978